Cas no 1805467-75-7 (2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide
• CAS No: 1805467-75-7
• MF: C₉H₇F₆NO₃S
• MW: 323.212202310562
• CID: 4960396
• Update Time: 2025-05-21

2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide

• Inchi： 1S/C9H7F6NO3S/c1-19-6-2-5(9(13,14)15)7(20(16,17)18)3-4(6)8(10,11)12/h2-3H,1H3,(H2,16,17,18)
• InChI Key： PNHAJAPZEIACSX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8

Additional information on 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide (CAS No. 1805467-75-7)

2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a methoxybenzenesulfonamide backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805467-75-7, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The growing interest in fluorinated compounds like 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide stems from their enhanced stability, bioavailability, and metabolic resistance. These properties align with current trends in drug discovery, where fluorine-containing molecules are increasingly sought after for their ability to improve pharmacokinetics. Researchers frequently search for terms such as "trifluoromethylbenzenesulfonamide derivatives" or "methoxybenzenesulfonamide applications," reflecting the compound's relevance in modern chemistry.

In agrochemical applications, 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide has shown promise as a precursor for developing novel pesticides and herbicides. Its trifluoromethyl groups contribute to increased lipophilicity, enabling better penetration through plant cell membranes. This characteristic is particularly valuable in addressing challenges like pesticide resistance, a hot topic in sustainable agriculture. Searches for "fluorinated agrochemical intermediates" often lead to discussions about this compound's potential.

The synthesis of 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide typically involves multi-step reactions, including sulfonylation and fluorination processes. Advanced techniques such as microwave-assisted synthesis or flow chemistry are being explored to optimize its production, reflecting the industry's shift toward greener methodologies. These innovations align with the rising demand for "sustainable chemical synthesis" solutions, a frequently searched term among environmental-conscious researchers.

Analytical characterization of CAS No. 1805467-75-7 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The precision of these analyses is crucial, as evidenced by the high search volume for terms like "benzenesulfonamide purity testing" and "trifluoromethyl compound characterization."

From a regulatory perspective, 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide is subject to standard chemical safety protocols, with researchers often inquiring about "benzenesulfonamide safety data" or "fluorinated compound handling guidelines." Proper storage conditions typically involve protection from moisture and light, with stability studies confirming its robustness under controlled environments.

The future outlook for 2,5-Bis(trifluoromethyl)-4-methoxybenzenesulfonamide remains promising, particularly in the context of targeted drug delivery systems and precision agriculture. Its structural versatility allows for further derivatization, making it a focal point for patents and academic publications. As the scientific community continues to explore "fluorine in medicinal chemistry" and "advanced sulfonamide applications," this compound is poised to play a pivotal role in next-generation research breakthroughs.